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Compound of Interest

Compound Name: FT895

Cat. No.: B2679868

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical compounds are paramount to ensuring a safe and compliant
laboratory environment. This guide provides essential information and a procedural framework
for the proper disposal of FT895, a selective HDACL11 inhibitor. In the absence of a specific
Safety Data Sheet (SDS) from the manufacturer, this document synthesizes general best
practices for chemical waste management, empowering your team to handle this compound
responsibly.

Chemical and Physical Properties of FT895

A clear understanding of a compound's properties is the first step toward safe handling and
disposal. The following table summarizes the available quantitative data for FT895.

Property Value Source
Molecular Formula Ci6H15F3N40O2 [1]
Molecular Weight 352.31 g/mol [1112][31[4]
Appearance Solid Powder [3]

ICso 3 nM for HDAC11 [11[31[4][5][6]
Purity 99.84% [5]
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Storage and Stability

Proper storage is crucial for maintaining the integrity of FT895 and ensuring laboratory safety.
The following table outlines the recommended storage conditions.

Storage

Form Temperature Duration Source
Powder -20°C 3 years [1112]14]
Powder 4°C 2 years [1]

In Solvent -80°C 1 year [2][4]

In Solvent -20°C 1 month [1][4]15]

FT895 Disposal Workflow

The following diagram outlines the recommended step-by-step procedure for the safe disposal
of FT895. This workflow is designed to ensure compliance with general laboratory safety
standards and environmental regulations.

Click to download full resolution via product page
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A logical workflow for the proper disposal of FT895.

Experimental Protocols: A General Framework for
Chemical Waste Disposal

While a specific experimental protocol for the disposal of FT895 is not publicly available, the
following general procedure for the disposal of non-hazardous and hazardous chemical waste
should be followed. This protocol is based on standard laboratory safety guidelines.

Objective: To safely dispose of FT895 and associated contaminated materials in compliance
with environmental regulations.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Designated hazardous waste container (chemically resistant, with a secure lid).

Hazardous waste labels.

Secondary containment bin.
Procedure:
¢ Waste Identification and Collection:

o lIdentify all waste streams containing FT895. This includes unused neat compound,
solutions containing FT895, and any materials contaminated with FT895 (e.g., pipette tips,
gloves, weigh boats).

o Carefully collect all FT895 waste in a desighated hazardous waste container. Avoid mixing
with other incompatible waste streams.

o Container Management:

o Ensure the waste container is made of a material compatible with FT895 and any solvents
used.
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o Keep the container securely closed at all times, except when adding waste.[7]

o Do not overfill the container; fill to no more than 90% capacity to allow for expansion.

e Labeling:

o Immediately label the waste container with a hazardous waste tag.

o The label must include:

The words "Hazardous Waste."

The full chemical name: "FT895".

The accumulation start date.

The specific hazards (if known; as a precaution, treat as a potential irritant and
environmental hazard).

e Storage:

o Store the labeled waste container in a designated, well-ventilated, and secure satellite
accumulation area.

o Place the container in a secondary containment bin to prevent the spread of material in
case of a leak or spill.

e Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
waste disposal contractor to arrange for pickup and disposal.[8]

o Provide the waste disposal contractor with all available information on the compound.

o Ensure that the disposal process complies with all federal, state, and local regulations.[8]

Special Considerations for Empty Containers:

o Thoroughly empty all contents from the original FT895 container.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b2679868?utm_src=pdf-body
https://www.tedpella.com/SDS_html/895-4_to_895-23_sds.pdf
https://www.tedpella.com/SDS_html/895-4_to_895-23_sds.pdf
https://www.benchchem.com/product/b2679868?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2679868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e The first rinse of the container should be collected and disposed of as hazardous waste.[7]

e For containers of highly toxic chemicals, the first three rinses must be collected as
hazardous waste.[7] Given the potent biological activity of FT895, it is prudent to follow this
more stringent rinsing procedure.

By adhering to these procedures, your laboratory can ensure the safe and compliant disposal
of FT895, contributing to a culture of safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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